Cas no 893637-49-5 (2-Fluoro-4-(3-fluorophenyl)benzaldehyde)

• Product Name: 2-Fluoro-4-(3-fluorophenyl)benzaldehyde
• CAS No: 893637-49-5
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• CID: 4998916
• Update Time: 2025-06-15

2-Fluoro-4-(3-fluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-fluorophenyl)benzaldehyde
• 3',3-Difluorobiphenyl-4-carboxaldehyde
• 3,3'-Difluoro-[1,1'-biphenyl]-4-carbaldehyde
• 2-Fluoro-4-(3-fluorophenyl)benzaldehyde

• Inchi： 1S/C13H8F2O/c14-12-3-1-2-9(6-12)10-4-5-11(8-16)13(15)7-10/h1-8H
• InChI Key： HSDYOLVJSAPJSK-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(3-fluorophenyl)benzaldehyde

Introduction to 2-Fluoro-4-(3-fluorophenyl)benzaldehyde (CAS No. 893637-49-5)

2-Fluoro-4-(3-fluorophenyl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 893637-49-5, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including two fluorine atoms at the ortho and para positions relative to the aldehyde group, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Fluoro-4-(3-fluorophenyl)benzaldehyde consists of a benzene ring substituted with a formyl group at the second position and a fluorophenyl group at the fourth position. The presence of fluorine atoms introduces electron-withdrawing effects, which can modulate the reactivity and electronic properties of the molecule. This structural motif is particularly appealing in drug design due to its ability to influence both the solubility and metabolic stability of derived compounds.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic profiles, including improved bioavailability and prolonged half-life. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to enhance binding affinity to biological targets, making such compounds more effective in therapeutic applications. 2-Fluoro-4-(3-fluorophenyl)benzaldehyde serves as a key building block in the synthesis of fluorinated aldehydes, which are precursors to a wide range of pharmacologically relevant compounds.

One of the most compelling aspects of 2-Fluoro-4-(3-fluorophenyl)benzaldehyde is its utility in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its role in synthesizing inhibitors for enzymes involved in cancer metabolism. The fluorinated aromatic ring enhances interactions with specific amino acid residues in target proteins, leading to more potent and selective inhibition. This has opened up new avenues for developing novel anticancer agents with improved efficacy and reduced side effects.

The compound's reactivity also makes it a valuable tool in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of intricate heterocyclic compounds that are prevalent in many modern drugs. The presence of both a formyl group and a fluoroaryl group provides multiple reaction sites, allowing for diverse synthetic transformations.

Recent advances in computational chemistry have further highlighted the potential of 2-Fluoro-4-(3-fluorophenyl)benzaldehyde. Molecular modeling studies have revealed that its fluorinated structure optimizes binding interactions with biological targets by improving hydrophobicity and electronic complementarity. These insights have guided the design of next-generation drug candidates with enhanced pharmacological properties. Additionally, high-throughput screening methods have been employed to identify derivatives of this compound that exhibit superior biological activity.

The pharmaceutical industry has also explored the use of 2-Fluoro-4-(3-fluorophenyl)benzaldehyde in the development of treatments for neurological disorders. Preliminary research suggests that fluorinated aldehydes derived from this compound may modulate neurotransmitter activity by interacting with specific receptors or enzymes in the brain. This opens up possibilities for novel therapeutics targeting conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neural pathways is crucial.

In conclusion, 2-Fluoro-4-(3-fluorophenyl)benzaldehyde (CAS No. 893637-49-5) is a versatile and highly functional compound with significant implications in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and biological relevance, make it an indispensable tool for synthetic chemists and medicinal biologists striving to create innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing drug discovery is likely to grow even further.